(2S)-3-(4-hydroxyphenyl)-2-[2-(methylsulfanyl)acetamido]propanoic acid
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{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(4-hydroxyphenyl)-2-[2-(methylsulfanyl)acetamido]propanoic acid involves the protection of the carboxylic acid group, followed by the introduction of the amide and thiol groups. The hydroxyl group is then introduced, and the protecting group is removed to yield the final product.", "Starting Materials": [ "L-aspartic acid", "methyl thioacetate", "4-hydroxybenzaldehyde", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "triethylamine", "diisopropylethylamine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Protection of carboxylic acid group with acetic anhydride and triethylamine", "Introduction of amide group by reacting protected aspartic acid with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide", "Introduction of thiol group by reacting methyl thioacetate with diisopropylethylamine and hydrochloric acid, followed by reaction with the amide-protected aspartic acid", "Introduction of hydroxyl group by reacting 4-hydroxybenzaldehyde with sodium hydroxide and ethanol, followed by reaction with the thiol-protected aspartic acid", "Removal of protecting group with hydrochloric acid to yield (2S)-3-(4-hydroxyphenyl)-2-[2-(methylsulfanyl)acetamido]propanoic acid" ] } | |
CAS No. |
1189191-19-2 |
Molecular Formula |
C12H15NO4S |
Molecular Weight |
269.32 g/mol |
IUPAC Name |
(2S)-3-(4-hydroxyphenyl)-2-[(2-methylsulfanylacetyl)amino]propanoic acid |
InChI |
InChI=1S/C12H15NO4S/c1-18-7-11(15)13-10(12(16)17)6-8-2-4-9(14)5-3-8/h2-5,10,14H,6-7H2,1H3,(H,13,15)(H,16,17)/t10-/m0/s1 |
InChI Key |
WWCIZXHEXDWJEZ-JTQLQIEISA-N |
Isomeric SMILES |
CSCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O |
Canonical SMILES |
CSCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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